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Compound of Interest |

4-
Compound Name: Carboxybutyl(triphenyl)phosphoni

um;bromide

Cat. No.: B142228

\ J

An In-Depth Technical Guide to (4-Carboxybutyhtriphenylphosphonium Bromide (CAS: 17814-
85-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-
Carboxybutyl)triphenylphosphonium bromide, a versatile compound widely utilized in organic
synthesis and biomedical research. This document details its physicochemical properties,
synthesis, and key applications, including its role as a Wittig reagent and a mitochondrial
targeting agent.

Physicochemical Properties

(4-Carboxybutyl)triphenylphosphonium bromide is a white to off-white crystalline powder.[1][2]
[3] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 17814-85-6 [2][4][5]
Molecular Formula C23H24BroOzP [2][41[5]
Molecular Weight 443.31 g/mol [41516171[8]
White to off-white
Appearance ] [11[2][3]
powder/crystalline powder
Melting Point 204-207 °C [31[71[9]
Soluble in water, ethanol, and
Solubility methanol. Insoluble in toluene [11[3]
and hexane.
EINECS Number 241-782-5 [2][7118]
Beilstein Registry Number 3586477 [2][7]

Synthesis

A common method for the synthesis of (4-Carboxybutyl)triphenylphosphonium bromide

involves the reaction of 5-bromovaleric acid with triphenylphosphine.[3][4]

Experimental Protocol: Synthesis of (4-
Carboxybutyl)triphenylphosphonium bromide

This protocol describes the synthesis from 5-bromovaleric acid and triphenylphosphine.

Materials:

e 5-Bromovaleric acid

o Triphenylphosphine

o Toluene, anhydrous

e Argon or Nitrogen gas
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e Round-bottom flask

» Reflux condenser

e Heating mantle

o Magnetic stirrer

e Rotary evaporator

o Crystallization dish

« Filtration apparatus (e.g., Bichner funnel)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 5-
bromovaleric acid (1 equivalent) and triphenylphosphine (1 equivalent) in anhydrous toluene.

[31[4]
e Purge the reaction vessel with an inert gas (argon or nitrogen).[3][4]
e Heat the mixture to reflux and maintain for 48 hours under the inert atmosphere.[3][4]
 After 48 hours, allow the mixture to cool to room temperature.[4]
» Remove the toluene under reduced pressure using a rotary evaporator.[3][4]

o The resulting residue is then purified by crystallization from a suitable solvent system (e.g.,
toluene-diethyl ether) to yield (4-Carboxybutyl)triphenylphosphonium bromide as a white
solid.[4]
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Figure 1: Synthetic workflow for (4-Carboxybutyl)triphenylphosphonium bromide.

Applications in Organic Synthesis: The Wittig
Reaction

(4-Carboxybutyl)triphenylphosphonium bromide is a key reagent in the Wittig reaction, a widely
used method for synthesizing alkenes from aldehydes or ketones.[8][10] This reaction is
particularly valuable in the synthesis of complex molecules, including natural products like
prostaglandins.[3][11]

Experimental Protocol: General Wittig Reaction

This protocol provides a general procedure for the Wittig reaction using (4-
Carboxybutyl)triphenylphosphonium bromide to form an alkene from an aldehyde or ketone.

Materials:

(4-CarboxybutyDtriphenylphosphonium bromide

A strong base (e.g., n-butyllithium, sodium hydride, or potassium tert-butoxide)

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethyl sulfoxide (DMSOQ))

Aldehyde or Ketone
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« Inert gas (Argon or Nitrogen)

e Schlenk flask or equivalent reaction vessel

» Syringes for transfer of reagents

o Magnetic stirrer

e Quenching solution (e.g., saturated ammonium chloride)

o Extraction solvent (e.qg., diethyl ether, ethyl acetate)

e Drying agent (e.g., anhydrous sodium sulfate)

 Purification apparatus (e.g., column chromatography)

Procedure:

¢ Ylide Formation:

o Suspend (4-Carboxybutyl)triphenylphosphonium bromide (1 equivalent) in an anhydrous
solvent in a Schlenk flask under an inert atmosphere.

o Cool the suspension to a low temperature (e.g., 0 °C or -78 °C, depending on the base).

o Slowly add a strong base (1 equivalent) to the suspension to deprotonate the
phosphonium salt and form the corresponding phosphorus ylide. The formation of the ylide
is often indicated by a color change.

» Reaction with Carbonyl:

o Dissolve the aldehyde or ketone (1 equivalent) in the same anhydrous solvent in a
separate flask.

o Slowly add the carbonyl solution to the ylide solution at the low temperature.

o Allow the reaction mixture to slowly warm to room temperature and stir for a specified time
(monitored by TLC).
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o Work-up and Purification:

o Quench the reaction by adding a suitable quenching agent (e.g., saturated aqueous

ammonium chloride).

o Extract the product with an organic solvent.

o Wash the combined organic layers with brine, dry over an anhydrous drying agent, and

concentrate under reduced pressure.

o Purify the crude product by column chromatography to obtain the desired alkene.
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Figure 2: General workflow of the Wittig reaction.
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Triphenylphosphine Oxide

Application in Biomedical Research: Mitochondrial

Targeting

The triphenylphosphonium (TPP) cation is a lipophilic cation that can accumulate in

mitochondria due to the large mitochondrial membrane potential. This property makes (4-
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Carboxybutyl)triphenylphosphonium bromide and its derivatives valuable tools for targeting
bioactive molecules to mitochondria.[12]

The carboxyl group of (4-Carboxybutyl)triphenylphosphonium bromide provides a convenient
handle for conjugation to various molecules, such as fluorescent probes, antioxidants, and
anticancer drugs, thereby enabling their targeted delivery to mitochondria. This approach is
instrumental in studying mitochondrial function and in the development of therapies for
diseases associated with mitochondrial dysfunction, such as cancer and neurodegenerative
disorders.[1][13]

Mechanism of Mitochondrial Accumulation

The primary driving force for the accumulation of TPP-conjugated molecules within
mitochondria is the negative membrane potential across the inner mitochondrial membrane.
This potential, which is significantly more negative inside the mitochondrial matrix compared to
the cytoplasm, electrophoretically drives the positively charged TPP cation into the matrix.
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Figure 3: Mechanism of mitochondrial targeting by TPP-conjugates.

Safety and Handling

(4-Carboxybutyl)triphenylphosphonium bromide is classified as causing skin irritation, serious
eye irritation, and may cause respiratory irritation.[6][10][14] It is also harmful if swallowed.[8]
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Precautionary Measures:

Handle in a well-ventilated area, preferably in a fume hood.[14]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[10][14]

Avoid breathing dust.[10]

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[1][2]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[10][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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